![molecular formula C19H20N2O2S B2598127 (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2-ethoxyphenyl)methanone CAS No. 851863-78-0](/img/structure/B2598127.png)
(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2-ethoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2-ethoxyphenyl)methanone is a useful research compound. Its molecular formula is C19H20N2O2S and its molecular weight is 340.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Optical and Electrical Properties
- A series of benzimidazole monomers, including compounds structurally related to the queried chemical, were synthesized and their optical, electrical, electrochemical, and thermal properties were investigated. The study found that the conductivity of the oligomers increases with iodine vapor contact time, and the oligomers demonstrated good thermal stability and rectifying nature in certain conditions (Anand & Muthusamy, 2018).
Antioxidant and Antimicrobial Activities
- Research on compounds structurally similar to (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2-ethoxyphenyl)methanone revealed that certain derivatives possess significant antioxidant and antimicrobial activities, indicating potential applications in these fields. Notably, a study reported high correlation in quantitative structure–activity relationships and molecular docking results, underscoring the predictive power of these methods for understanding the activities of such compounds (Bassyouni et al., 2012).
Synthesis and Characterization of Derivatives
- A variety of research has been conducted on synthesizing and characterizing derivatives structurally related to the queried compound. These studies focus on the synthesis processes, structure elucidation, and potential applications of these derivatives in various fields, such as materials science and catalysis (e.g., Mabkhot et al., 2010; Wang et al., 2017).
Catalytic and Material Applications
- Research involving compounds with structural similarities to the queried chemical includes the study of their catalytic behaviors and material properties. For instance, studies have explored the encapsulation of certain complexes in zeolite materials for catalytic applications, highlighting the versatility and potential of these compounds in various industrial and scientific processes (Ghorbanloo & Alamooti, 2017).
Properties
IUPAC Name |
(2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(2-ethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2S/c1-2-23-17-11-7-6-10-16(17)18(22)21-13-12-20-19(21)24-14-15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBNNDTGGXMKXTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)N2CCN=C2SCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.